Cas no 2613381-28-3 (methyl 4,5,7-trifluoro-1H-indole-2-carboxylate)

• Product Name: methyl 4,5,7-trifluoro-1H-indole-2-carboxylate
• CAS No: 2613381-28-3
• MF: C₁₀H₆F₃NO₂
• MW: 229.155353069305
• CID: 5464192
• Update Time: 2025-06-12

methyl 4,5,7-trifluoro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4,5,7-trifluoro-1H-indole-2-carboxylate
• Z4911684418
• 1H-Indole-2-carboxylic acid, 4,5,7-trifluoro-, methyl ester

• Inchi： 1S/C10H6F3NO2/c1-16-10(15)7-2-4-8(13)5(11)3-6(12)9(4)14-7/h2-3,14H,1H3
• InChI Key： ZAERTUNWTJJDJH-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C2=C1C=C(C(=O)OC)N2)F)F

Computed Properties

• Exact Mass: 229.03506292 g/mol
• Monoisotopic Mass: 229.03506292 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.1
• Molecular Weight: 229.15

Additional information on methyl 4,5,7-trifluoro-1H-indole-2-carboxylate

Methyl 4,5,7-trifluoro-1H-indole-2-carboxylate (CAS No. 2613381-28-3): A Comprehensive Overview

Methyl 4,5,7-trifluoro-1H-indole-2-carboxylate (CAS No. 2613381-28-3) is a fluorinated indole derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the class of heterocyclic compounds, which are widely recognized for their role in the development of various therapeutic agents. The presence of fluorine atoms in its molecular structure imparts distinct electronic and steric effects, making it a valuable scaffold for designing novel bioactive molecules.

The chemical structure of methyl 4,5,7-trifluoro-1H-indole-2-carboxylate consists of an indole core substituted with three fluorine atoms at the 4th, 5th, and 7th positions, along with a carboxylate ester group at the 2nd position. This specific arrangement of fluorine atoms enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design. The fluorine atoms also contribute to the compound's ability to interact with biological targets in a more selective manner, potentially leading to improved pharmacological profiles.

In recent years, there has been a growing interest in fluorinated indoles as pharmacophores due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The unique electronic properties of fluorine atoms can modulate the reactivity and binding affinity of the indole core, making it an ideal platform for structure-activity relationship (SAR) studies.

One of the most compelling aspects of methyl 4,5,7-trifluoro-1H-indole-2-carboxylate is its potential as a precursor in the synthesis of more complex biologically active molecules. The carboxylate ester group provides a versatile handle for further functionalization via various chemical transformations, such as hydrolysis, transesterification, or coupling reactions. This flexibility allows chemists to explore diverse chemical space and develop novel derivatives with tailored biological properties.

Recent research has highlighted the significance of fluorinated indoles in oncology research. Studies have demonstrated that certain fluorinated indole derivatives exhibit potent inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation and survival. The structural features of methyl 4,5,7-trifluoro-1H-indole-2-carboxylate, particularly the presence of multiple fluorine atoms, contribute to its ability to disrupt these critical cellular pathways. For instance, preliminary in vitro studies have shown that this compound can inhibit the activity of tyrosine kinases, which are often overexpressed in cancer cells.

The synthesis of methyl 4,5,7-trifluoro-1H-indole-2-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted indole derivatives and fluorinated carboxylic acid esters. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce fluorine atoms into the indole core with high precision.

In addition to its pharmaceutical applications, methyl 4,5,7-trifluoro-1H-indole-2-carboxylate has shown promise in material science research. Fluorinated indoles are known for their excellent thermal stability and electronic properties, making them suitable candidates for use in organic electronics and optoelectronic devices. The compound's ability to undergo charge transfer interactions with other molecules also makes it a potential candidate for developing new types of sensors and luminescent materials.

The growing body of evidence supporting the biological activity of methyl 4,5,7-trifluoro-1H-indole-2-carboxylate has prompted further investigation into its mechanism of action. Preclinical studies are being conducted to elucidate how this compound interacts with biological targets at the molecular level. Understanding these interactions will provide valuable insights into its therapeutic potential and help guide the development of next-generation drugs based on similar chemical scaffolds.

The safety profile of methyl 4,5,7-trifluoro-1H-indole-2-carboxylate is another critical aspect that needs thorough evaluation before clinical translation. While preliminary toxicology studies suggest that the compound is well-tolerated at moderate doses, more comprehensive assessments are necessary to determine its long-term safety and potential side effects. Collaborative efforts between chemists and biologists are essential to address these challenges and ensure that promising candidates like this one progress safely through the drug development pipeline.

In conclusion, methyl 4,5,7-trifluoro-1H-indole-2-carboxylate (CAS No. 2613381-28-3) represents a fascinating example of how structural modifications can enhance the biological activity of heterocyclic compounds. Its unique combination of lipophilicity、metabolic stability、and binding affinity makes it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound，it is likely that it will play an increasingly important role in both academic research and industrial drug development.